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Compound of Interest

Compound Name: 3,5-Dimethylpyrazole

Cat. No.: B048361 Get Quote

A Technical Guide to the Physical Properties of 3,5-
Dimethylpyrazole
Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides an in-depth overview of the core physical properties of

3,5-Dimethylpyrazole (3,5-DMP), a heterocyclic organic compound widely used as a reagent

in coordination chemistry and as an intermediate in the manufacturing of various organic

materials.[1][2] This guide focuses on its melting point and solubility, presenting quantitative

data, detailing experimental protocols, and illustrating key workflows.

Physical Properties
3,5-Dimethylpyrazole is a white crystalline solid at standard conditions.[1][2][3][4] Its key

physical properties are summarized below.

Melting Point
The melting point of 3,5-Dimethylpyrazole is consistently reported in a narrow range, typically

between 105 °C and 109 °C. This consistency across various sources indicates a well-

characterized and stable crystalline structure.
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Parameter Value (°C) References

Melting Point 107.5 [1][3]

Melting Point 105 - 108 [2][5]

Melting Point 106 - 108 [6][7]

Melting Point 106 - 109 [8]

Melting Point 107 - 108 [9][10]

Solubility
3,5-Dimethylpyrazole is a polar molecule, which is reflected in its solubility profile. It is soluble

in water and dissolves well in a range of polar organic solvents.[1][3]
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Solvent
Quantitative
Solubility

Qualitative
Solubility

References

Water
16,460 mg/L (at 25

°C, est.)
Soluble [1][2][5]

Methanol 0.1 g/mL Soluble [1][2][5]

Ethanol - High Solubility [9][10]

Ether - Soluble

Benzene - Soluble

Chloroform - Soluble

1-Butanol
Highest among tested

solvents
Soluble [11][12]

n-Propanol
High among tested

solvents
Soluble [11][12]

Isopropanol
Moderate among

tested solvents
Soluble [11][12]

Ethyl Acetate
Moderate among

tested solvents
Soluble [11][12]

Acetone
Moderate among

tested solvents
Soluble [11][12]

Toluene
Lower among tested

solvents
Soluble [11][12]

Acetonitrile
Lowest among tested

solvents*
Soluble [11][12]

*Based on a comparative study from T = (283.15 to 313.15) K. The general order of solubility

was determined as: 1-butanol > n-propanol > (ethanol, isopropanol, methanol, ethyl acetate,

acetone) > toluene > acetonitrile.[11][12]

Experimental Protocols
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The characterization of physical properties such as melting point and solubility relies on

standardized experimental methodologies.

Melting Point Determination
A common and established technique for determining the melting point of solid crystalline

compounds involves the use of a capillary tube.

Methodology: Open Capillary Method

Sample Preparation: A small amount of finely powdered, dry 3,5-Dimethylpyrazole is

packed into a thin-walled capillary tube, sealed at one end.

Apparatus: The capillary tube is placed in a melting point apparatus (e.g., a Buchi B-540)

containing a heating block or an oil bath and a thermometer.[13]

Heating: The sample is heated at a controlled, slow rate.

Observation: The temperature range is recorded from the point at which the first drop of

liquid appears to the point at which the entire sample has melted into a clear liquid. This

range is reported as the melting point.[6][7][13][14]

Solubility Determination
The solubility of 3,5-Dimethylpyrazole in various organic solvents has been systematically

determined using the isothermal saturation method.[11][12] This gravimetric method measures

the amount of solute dissolved in a solvent at a constant temperature.

Methodology: Isothermal Saturation

Equilibrium Setup: An excess amount of 3,5-Dimethylpyrazole is added to a known mass of

the chosen solvent in a sealed vessel.

Thermal Equilibration: The mixture is continuously agitated (e.g., using a magnetic stirrer) in

a thermostatically controlled water bath to maintain a constant temperature until

thermodynamic equilibrium is reached (i.e., the solution is saturated).
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Phase Separation: The agitation is stopped, and the solution is left undisturbed to allow the

undissolved solid to settle.

Sample Analysis: A known mass of the clear, saturated supernatant is carefully withdrawn.

The solvent is then evaporated, and the remaining mass of the dissolved 3,5-
Dimethylpyrazole is measured.

Calculation: The solubility is calculated and typically expressed as a mole fraction or mass

fraction at the given temperature. This process is repeated across a range of temperatures to

determine the temperature dependence of solubility.[11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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